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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227

Mordant Orange 6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Orange 6, also known by its Colour Index name C.I. 26520, is a synthetic azo dye
belonging to the double azo class.[1] Primarily utilized in the textile industry, it imparts a brilliant
orange to a dark red-light orange hue to materials such as wool, silk, nylon, leather, and fur
when complexed with metal ions like aluminum and chromium.[1] This technical guide provides
a comprehensive overview of the chemical structure, properties, and a detailed synthesis
protocol for Mordant Orange 6, catering to a scientific audience. While the primary application
of this dye lies in coloration, the broader class of azo compounds has garnered interest in
medicinal chemistry, warranting an examination of its properties from a broader scientific

perspective.

Chemical Structure and Properties

Mordant Orange 6 is chemically identified as the disodium salt of 4-{[4-
(phenylazo)phenyllazo}-3-hydroxy-2-naphthoic acid. Its structure features two azo (-N=N-)
chromophores, which are responsible for its color.

Table 1: Chemical and Physical Properties of Mordant Orange 6
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Chemical Name

Disodium 4-({4-[(4-

aminophenyl)azo]phenyl}azo)s

alicylate
C.I. Name Mordant Orange 6, C.l. 26520 [1]
CAS Number 3564-27-0 [1]
Molecular Formula C19H12N4aNaz206S [1]
Molecular Weight 470.37 g/mol
Appearance Red-orange powder
Melting Point >300 °C

Solubility in Water

80 g/L at 80 °C

Solubility in Organic Solvents

Slightly soluble in ethanol and

acetone
Amax 381 nm
pKa 11.49, 11.71 (at 25 °C)

Behavior in Acidic and Basic Solutions:

 In concentrated sulfuric acid, it appears as a red-light purple solution, which turns to a

yellow-light orange upon dilution.

 In concentrated hydrochloric acid, it forms a purple solution that eventually decolorizes upon

standing.

e The aqueous solution turns light brown-yellow upon the addition of concentrated hydrochloric

acid.

Synthesis of Mordant Orange 6

The synthesis of Mordant Orange 6 is a two-step process involving diazotization followed by

an azo coupling reaction. The manufacturing method involves the diazotization of 4-((4-
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Aminophenyl)diazenyl)benzenesulfonic acid and subsequent coupling with 2-Hydroxybenzoic
acid (salicylic acid).

Experimental Protocol

Materials:

e 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI), concentrated

e 2-Hydroxybenzoic acid (salicylic acid)

e Sodium hydroxide (NaOH)

e Sodium chloride (NaCl)

e |ce

« Distilled water

o Starch-iodide paper

Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

 In a beaker, dissolve a specific molar equivalent of 4-((4-
Aminophenyl)diazenyl)benzenesulfonic acid in a dilute aqueous solution of sodium
hydroxide.

e Cool the solution to 0-5 °C in an ice bath with constant stirring.

e Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 molar equivalents) to the
stirred solution, ensuring the temperature remains between 0-5 °C.

 After the addition of sodium nitrite, slowly add concentrated hydrochloric acid (2.5-3 molar
equivalents) dropwise. The pH of the solution should become acidic.
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» Continue stirring for 30 minutes at 0-5 °C. The completion of the diazotization can be
checked by testing for the presence of excess nitrous acid using starch-iodide paper (a blue-
black color indicates excess).

Step 2: Azo Coupling with 2-Hydroxybenzoic acid (Salicylic Acid)

» In a separate beaker, dissolve one molar equivalent of 2-Hydroxybenzoic acid in a dilute
agueous solution of sodium hydroxide.

e Cool this solution to 0-5 °C in an ice bath.

e Slowly add the cold diazonium salt solution from Step 1 to the cold alkaline solution of
salicylic acid with vigorous stirring. The temperature should be maintained below 5 °C.

e Acolored precipitate of Mordant Orange 6 will begin to form. Continue stirring for 1-2 hours
in the ice bath to ensure the completion of the coupling reaction.

e The pH of the reaction mixture should be maintained in the alkaline range (pH 8-9) to
facilitate the coupling.

Step 3: Isolation and Purification

 After the reaction is complete, the precipitated dye is "salted out" by adding a sufficient
amount of sodium chloride to the mixture to decrease its solubility in water and promote
precipitation.

e The precipitate is then collected by filtration using a Buchner funnel.

o The filter cake is washed with a cold, saturated sodium chloride solution to remove
unreacted starting materials and other impurities.

e The purified Mordant Orange 6 is then dried in an oven at a controlled temperature.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12373227?utm_src=pdf-body
https://www.benchchem.com/product/b12373227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization
NaNO2, HCI
0-5°C
DT Diazonium Salt
’ 4-((4-Aminophenyl)diazenyl) ’—»

benzenesulfonic acid

Step 2: Azo Coupling Step 3: Isolation & Purification

y
c o Mordant Orange 6 q I . .
NaOH, 0-5 °C (Precipitate) %—» Salting Out (NaCl) }—b{ Filtration }—b{ Washing }—b{ Drying

Coupling

2-Hydroxybenzoic acid
(Salicylic Acid)

Click to download full resolution via product page

Caption: Synthesis workflow for Mordant Orange 6.

Applications and Biological Relevance

The primary application of Mordant Orange 6 is as a dye for various natural and synthetic
fibers. Its ability to form stable complexes with metal mordants makes it particularly useful for
achieving high color fastness.

From a biomedical perspective, there is currently limited specific research available on the
biological activities or drug development applications of Mordant Orange 6. However, the
broader class of azo compounds has been extensively studied and has shown a wide range of
pharmacological activities. Some azo compounds are utilized as antibacterial, anti-
inflammatory, and anticancer agents. The azo bond can be cleaved by azoreductases present
in gut microbiota and the liver, leading to the formation of aromatic amines, which may have
their own biological effects or toxicities.
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The potential for azo dyes in biomedical applications is an active area of research, with some
compounds being investigated for use in drug delivery systems, photodynamic therapy, and as
diagnostic agents. Given its chemical structure, Mordant Orange 6 could theoretically be
explored for such applications, but this would require dedicated toxicological and
pharmacological studies.
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Caption: Applications of Azo Dyes.

Conclusion

Mordant Orange 6 is a well-characterized azo dye with established applications in the textile
industry. Its synthesis is a straightforward process involving classical diazo-coupling chemistry.
While direct evidence for its use in drug development is lacking, the broader pharmacological
relevance of the azo scaffold suggests that further investigation into the biological properties of
Mordant Orange 6 and its derivatives could be a potential area for future research. This guide
provides the foundational chemical knowledge necessary for such explorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12373227?utm_src=pdf-body
https://www.benchchem.com/product/b12373227?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373227?utm_src=pdf-body
https://www.benchchem.com/product/b12373227?utm_src=pdf-body
https://www.benchchem.com/product/b12373227?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. worlddyevariety.com [worlddyevariety.com]

 To cite this document: BenchChem. [Mordant Orange 6 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373227#mordant-orange-6-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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